methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate

• CAS RN: 2112653-02-6
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.2

Description

Methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate, also known as Methyl 4H,5H,6H-PTC, is a heterocyclic compound with a pyrrolo[1,2-c][1,2,3]triazole ring core and a carboxylic acid group. It has a molecular weight of 181.2 g/mol and a melting point of 151-153°C. Methyl 4H,5H,6H-PTC is an important intermediate in the synthesis of various heterocyclic compounds and is used in the preparation of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

Methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate 4H,5H,6H-PTC acts as an electrophile in organic synthesis. It reacts with nucleophiles, such as amines, to form new covalent bonds. This reaction is known as a nucleophilic substitution reaction, and is the basis for the synthesis of many heterocyclic compounds.
Biochemical and Physiological Effects
methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate 4H,5H,6H-PTC has not been studied for its biochemical and physiological effects. However, compounds that are synthesized using methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate 4H,5H,6H-PTC as a building block have been studied for their potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

Methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate 4H,5H,6H-PTC has several advantages for lab experiments. It is relatively easy to synthesize and is relatively stable in the presence of air and moisture. It is also relatively non-toxic and has a low melting point, making it easy to handle in the laboratory. However, methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate 4H,5H,6H-PTC is a relatively expensive compound, which can limit its use in some laboratory experiments.

Future Directions

The use of methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate 4H,5H,6H-PTC in the synthesis of novel heterocyclic compounds has the potential to lead to the development of new drugs and agrochemicals for the treatment of various diseases. In addition, further research into the potential applications of methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate 4H,5H,6H-PTC in electrochemical energy storage and conversion could lead to the development of new technologies for renewable energy sources. Finally, further research into the biochemical and physiological effects of methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate 4H,5H,6H-PTC could lead to the development of new drugs and agrochemicals with improved safety profiles.

Synthesis Methods

Methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate 4H,5H,6H-PTC can be synthesized using a variety of methods. One of the most common methods is the condensation reaction of 4-chloro-5-hydroxy-6-methylpyridine and ethyl 3-oxobutanoate. This reaction is carried out in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction yields a mixture of the desired product and by-products, which can be separated and purified by column chromatography.

Scientific Research Applications

Methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate 4H,5H,6H-PTC is used in various scientific research applications. It has been used in the synthesis of novel heterocyclic compounds, such as pyrrolo[1,2-c][1,2,3]triazole-3-carboxamides, which have been studied for their potential applications in the treatment of cancer and other diseases. methyl 4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole-3-carboxylate 4H,5H,6H-PTC has also been used as a building block for the synthesis of various other organic compounds, such as imidazolium-based ionic liquids, which have potential applications in electrochemical energy storage and conversion.